Cas no 110-64-5 (rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol)

$rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol structure$

110-64-5 structure

Product Name:rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol

CAS No:110-64-5

Molecular Formula:C₄H₈O₂

Molecular Weight:88.1051

MDL:MFCD00063207

CID:35629

PubChem ID:87563798

rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol Properties

Names and Identifiers

- 2-Butene-1,4-diol(cis+trans)
- 2-Butene-1,4-diol (cis- and trans- mixture)
- 2-Butene-1,4-diol
- 2-Butene-1.4-diol
- rac-2-Butene-1,4-diol
- 1,4-Dihydroxy-2-butene
- Benzyl chloroMethyl ether
- 1,4-Dihydroxy-2-butene (cis- and trans- mixture)
- Butenediol
- agrisynthb2d
- 1,4-Butendiol
- butene-1,4-diol
- 2-Buten-1,4-diol
- 1,4-BUTENEDIOL-[Z]
- but-2-ene-1,4-diol
- 1,4-dihydroxy-2-buten
- 2-Butene-1,4-diol,c&t
- (E)-but-2-ene-1,4-diol
- trans-2-Butene-1,4-diol
- Penitricin C
- 2-butene-1,4-diol, (2E)-
- Agrisynth B2D
- Caswell No. 120
- 2-Butene, 1,4-dihydroxy-
- (E)-2-Butene-1,4-diol
- (2E)-but-2-ene-1,4-diol
- EPA Pesticide Chemical Code 220100
- (2E)-2-Butene-1,4-diol
- ORTVZLZNOYNASJ-OWOJBTEDSA-N
- 0P6354W2W1
- (2E)-2-Butene-1
- (2E)-2-Butene-1,4-diol #
- EN300-27217
- (e)-2-buten-1,4-diol
- EC 203-787-0
- trans-but-2-ene-1,4-diol
- trans-1,4-Dihydroxy-2-butene
- 821-11-4
- UNII-2I323Z5567
- Trans-2-buten-1,4-diol
- DTXSID801033684
- Z/E-But-2-ene-1,4-dio
- UNII-0P6354W2W1
- EINECS 203-787-0
- 110-64-5
- B3384
- NCGC00259979-01
- AI3-07551
- NSC 1260
- Q-200249
- Tox21_202430
- 2-BUTENE-1,4-DIOL (TRANS)
- CHEMBL3188586
- HSDB 5540
- NCGC00249224-01
- AS-58110
- DTXCID90809569
- Q27237056
- 2-Butene-1,4-diol, (E)-
- rac-2-Butene-1,4-diol
- 2I323Z5567
- CAS-110-64-5
- CS-0130476
- trans 2-butene-1,4-diol
- 2-BUTENE-1,4-DIOL, TRANS-
- Z237581088
- A848856
- AKOS000121146
- 1,4-DIHYDROXY-2-BUTENE
- STL453720
- Butene-1,4-diol
- +Expand
- MDL： MFCD00063207
- InChIKey： ORTVZLZNOYNASJ-OWOJBTEDSA-N
- Inchi： 1S/C4H8O2/c5-3-1-2-4-6/h1-2,5-6H,3-4H2/b2-1+
- SMILES： O([H])C([H])([H])/C(/[H])=C(\[H])/C([H])([H])O[H]

Computed Properties

Exact Mass: 88.05240
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 88.05243
Heavy Atom Count: 6
Complexity: 34.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.8
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: -0.47280
PSA: 40.46000
Refractive Index: 1.478
Boiling Point: 234°C(lit.)
Melting Point: 7 ºC
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 128 ºC
FEMA: 3098
Solubility: It is easily soluble in water, ethanol, acetone, and almost insoluble in low-grade aliphatic hydrocarbons or aromatics.
Color/Form: Colorless viscous liquid, odorless. There are two kinds of CIS and trans. Industrial products are often mixtures and contain more CIS components.
Solubility: It can be miscible with water, alcohol, acetone, ester, ether, etc., but it is insoluble in benzene and halogenated hydrocarbons.
Density: 1.07

rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0033NQ-25g	2-Butene-1,4-Diol	110-64-5	98% (GC)(isomers mixture)	25g	$4.00
A2B Chem LLC	AB43910-25g	2-Butene-1,4-diol, cis/trans mixture	110-64-5	98% (GC)(isomers mixture)	25g	$4.00	2024-04-20
Aaron	AR0033W2-25g	2-Butene-1,4-Diol	110-64-5	95%	25g	$3.00
abcr	AB138469-250 g	2-Butene-1,4-diol (cis- and trans- mixture); .	110-64-5		250g	€49.20	2022-09-01
Ambeed	A830281-25g	Z/E-But-2-ene-1,4-dio	110-64-5	98% (GC)(isomers mixture)	25g	$5.0
Chemenu	CM116400-25g	2-Butene-1,4-diol	110-64-5	98%	25g	$***	2023-04-03
Enamine	EN300-301571-1.0g	(2E)-but-2-ene-1,4-diol	110-64-5		1.0g	$739.0
eNovation Chemicals LLC	D625251-25g	2-Butene-1,4-diol(cis+trans)	110-64-5	97%	25g	$200	2022-10-11
TRC	B689805-5g	rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol	110-64-5		5g	$ 55.00	2022-06-06
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0696529443- 25g	rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol	110-64-5	98%（GC）	25g	¥ 64.7

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rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol Related Literature

1. Enzymatic monoesterification of symmetric diols: restriction of molecular conformations influences selectivity

Sanjiv O. Tomer,Hemant P. Soni Org. Biomol. Chem. 2017 15 8990
2. 219. 2-butyne-1 : 4-diol. Part II. Reactions involving the triple bond

A. W. Johnson J. Chem. Soc. 1946 1014
3. Review of old chemistry and new catalytic advances in the on-purpose synthesis of butadiene

Ekaterina V. Makshina,Michiel Dusselier,Wout Janssens,Jan Degrève,Pierre A. Jacobs,Bert F. Sels Chem. Soc. Rev. 2014 43 7917
4. Water in asymmetric organocatalytic systems: a global perspective

Ciril Jimeno Org. Biomol. Chem. 2016 14 6147
5. The influence of nickel loading on the structure and performance of a Ni–Al2O3 catalyst for the hydrogenation of 1,4-butynediol to produce 1,4-butenediol

Xianlong Gao,Wenlong Mo,Fengyun Ma,Xing Fan New J. Chem. 2020 44 7683
6. Transition metal-catalyzed deoxydehydration: missing pieces of the puzzle

Friederike C. Jentoft Catal. Sci. Technol. 2022 12 6308
7. Structure and surface characteristics of Fe-promoted Ni/Al2O3 catalysts for hydrogenation of 1,4-butynediol to 1,4-butenediol in a slurry-bed reactor

Hongli Wu,Lisheng Guo,Fengyun Ma,Yuelan Wang,Wenlong Mo,Xing Fan,Hangjie Li,Yuming Yu,Inamullah Mian,Noritatsu Tsubaki Catal. Sci. Technol. 2019 9 6598
8. Metal–organic frameworks: versatile heterogeneous catalysts for efficient catalytic organic transformations

Adeel H. Chughtai,Nazir Ahmad,Hussein A. Younus,A. Laypkov,Francis Verpoort Chem. Soc. Rev. 2015 44 6804
9. A versatile biobased continuous flow strategy for the production of 3-butene-1,2-diol and vinyl ethylene carbonate from erythritol

Nelly Ntumba Tshibalonza,Romaric Gérardy,Zouheir Alsafra,Gauthier Eppe,Jean-Christophe M. Monbaliu Green Chem. 2018 20 5147
10. Gold-catalyzed formal (3 + 2) and (4 + 2) cycloaddition reactions using propiolates: assembly of 2,3-dihydrofurans and 3,4-dihydropyrans via a multistep cascade process

Congdi Zhang,Xiao-Qian Zhang,Yu Nie,Chao Wang,Tianyi Xu,Junjie Zhang,Lu Bai,Chao Feng,Youliang Wang Org. Chem. Front. 2022 9 5872

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